Cas no 2411318-51-7 (4-(2,4,6-Trifluorobenzoyl)piperidine-1-sulfonyl fluoride)

• Product Name: 4-(2,4,6-Trifluorobenzoyl)piperidine-1-sulfonyl fluoride
• CAS No: 2411318-51-7
• MF: C₁₂H₁₁F₄NO₃S
• MW: 325.279256105423
• CID: 6302589
• PubChem ID: 154879688
• Update Time: 2025-05-25

4-(2,4,6-Trifluorobenzoyl)piperidine-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z3766055093
• EN300-26581976
• 2411318-51-7
• 4-(2,4,6-Trifluorobenzoyl)piperidine-1-sulfonyl fluoride

• Inchi： 1S/C12H11F4NO3S/c13-8-5-9(14)11(10(15)6-8)12(18)7-1-3-17(4-2-7)21(16,19)20/h5-7H,1-4H2
• InChI Key： PAHHQPKZQLLKCS-UHFFFAOYSA-N
• SMILES： S(N1CCC(C(C2C(=CC(=CC=2F)F)F)=O)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 325.03957703g/mol
• Monoisotopic Mass: 325.03957703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.8Ų

Additional information on 4-(2,4,6-Trifluorobenzoyl)piperidine-1-sulfonyl fluoride

Comprehensive Overview of 4-(2,4,6-Trifluorobenzoyl)piperidine-1-sulfonyl fluoride (CAS No. 2411318-51-7)

In the rapidly evolving field of chemical research and pharmaceutical development, 4-(2,4,6-Trifluorobenzoyl)piperidine-1-sulfonyl fluoride (CAS No. 2411318-51-7) has emerged as a compound of significant interest. This molecule, characterized by its unique sulfonyl fluoride and trifluorobenzoyl functional groups, is widely studied for its potential applications in medicinal chemistry and drug discovery. Researchers are particularly drawn to its ability to act as a covalent inhibitor, a property that aligns with the growing demand for targeted therapies in precision medicine.

The structural complexity of 4-(2,4,6-Trifluorobenzoyl)piperidine-1-sulfonyl fluoride makes it a versatile intermediate in organic synthesis. Its piperidine core, combined with the fluorinated aromatic moiety, offers a robust platform for designing novel bioactive molecules. Recent studies highlight its utility in the development of enzyme inhibitors, particularly those targeting serine hydrolases, which are implicated in various metabolic and inflammatory diseases. This has sparked discussions in scientific forums about its role in addressing unmet medical needs.

From a synthetic chemistry perspective, the incorporation of sulfonyl fluoride groups into drug-like molecules has gained traction due to their stability and selectivity. The CAS No. 2411318-51-7 compound exemplifies this trend, as its reactivity profile allows for efficient modifications under mild conditions. This feature is especially valuable in fragment-based drug design, where researchers seek to optimize lead compounds with minimal synthetic hurdles. Online searches for "sulfonyl fluoride applications" and "fluorinated piperidine derivatives" reflect the broader interest in such functionalities.

Beyond its pharmaceutical potential, 4-(2,4,6-Trifluorobenzoyl)piperidine-1-sulfonyl fluoride is also explored in material science. The trifluoromethyl groups contribute to enhanced thermal stability and lipophilicity, properties that are critical in designing advanced polymers and coatings. Industry experts frequently query "fluorinated compounds in materials" and "high-performance chemical intermediates," underscoring the cross-disciplinary relevance of this compound.

Environmental and safety considerations are paramount in modern chemical research. While CAS No. 2411318-51-7 is not classified as hazardous under standard regulations, its handling requires adherence to good laboratory practices. The scientific community emphasizes sustainable synthesis routes for such compounds, aligning with global initiatives like green chemistry. Searches for "eco-friendly fluorination methods" and "safe handling of sulfonyl fluorides" indicate a proactive approach to responsible research.

In conclusion, 4-(2,4,6-Trifluorobenzoyl)piperidine-1-sulfonyl fluoride represents a compelling case study in the intersection of chemistry and innovation. Its multifaceted applications—from drug discovery to advanced materials—make it a subject of ongoing investigation. As researchers continue to unravel its potential, this compound is poised to contribute significantly to scientific advancements, addressing both current challenges and future opportunities in the field.